1-(3,5-dimethoxybenzoyl)-N-(4-ethylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(3,5-dimethoxybenzoyl)-N-(4-ethylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H28N2O4/c1-4-16-5-7-19(8-6-16)24-22(26)17-9-11-25(12-10-17)23(27)18-13-20(28-2)15-21(14-18)29-3/h5-8,13-15,17H,4,9-12H2,1-3H3,(H,24,26)
• InChI Key: TXUTZBNSDACULV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol

Description

1-(3,5-dimethoxybenzoyl)-N-(4-ethylphenyl)-4-piperidinecarboxamide, commonly known as U-47700, is a synthetic opioid drug that was first synthesized in the 1970s. It has gained popularity in recent years as a recreational drug due to its potent analgesic effects. However, U-47700 has also been the subject of scientific research due to its potential applications in medicine and pharmacology.

Mechanism of Action

U-47700 acts on the mu-opioid receptor in the brain and spinal cord, producing analgesic effects. It also affects the serotonin and norepinephrine systems, leading to its potential use as an antidepressant and anxiolytic.
Biochemical and Physiological Effects:
U-47700 produces a range of effects on the body, including pain relief, sedation, and euphoria. It can also cause respiratory depression, nausea, and constipation. In animal studies, U-47700 has been found to have a high potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages for use in lab experiments, including its potency and selectivity for the mu-opioid receptor. However, its potential for abuse and dependence may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on U-47700. One area of interest is its potential use as an antidepressant and anxiolytic. Additionally, further studies are needed to understand the mechanisms underlying its analgesic effects and to develop safer and more effective opioid drugs. Finally, research is needed to determine the long-term effects of U-47700 use and its potential for abuse and dependence.

Scientific Research Applications

U-47700 has been studied for its potential use as a pain reliever due to its opioid activity. It has been found to be more potent than morphine in animal studies. Additionally, U-47700 has been investigated for its potential use as an antidepressant and anxiolytic due to its effects on the serotonin and norepinephrine systems.